Cas no 5857-96-5 (3,5-diamino-4-hydroxybenzenesulfonic acid)
5857-96-5 structure
Product Name:3,5-diamino-4-hydroxybenzenesulfonic acid
CAS No:5857-96-5
MF:C6H8N2O4S
MW:204.203720092773
CID:948728
PubChem ID:18398331
Update Time:2025-04-19
3,5-diamino-4-hydroxybenzenesulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,5-diamino-4-hydroxybenzenesulfonic acid
- 2.6-Diamino-phenol-sulfonsaeure-(4)
- 3,5-diamino-4-hydroxy-benzenesulfonic acid
- 3,5-Diamino-4-hydroxy-benzolsulfonsaeure
- DTXSID70593373
- 5857-96-5
- DB-293888
- SCHEMBL4649751
- 3,5-Diamino-4-hydroxybenzene-1-sulfonic acid
-
- Inchi: 1S/C6H8N2O4S/c7-4-1-3(13(10,11)12)2-5(8)6(4)9/h1-2,9H,7-8H2,(H,10,11,12)
- InChI Key: IEUBLHQHYNBJED-UHFFFAOYSA-N
- SMILES: S(C1C=C(C(=C(C=1)N)O)N)(=O)(=O)O
Computed Properties
- Exact Mass: 204.02000
- Monoisotopic Mass: 204.02047791g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 135Ų
Experimental Properties
- PSA: 135.02000
- LogP: 2.04650
3,5-diamino-4-hydroxybenzenesulfonic acid Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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